Cas no 112924-28-4 (Benzenepropanamide,N-[1-[(acetyloxy)methyl]-2-phenylethyl]-a-(benzoylamino)- (9CI))

• Product Name: Benzenepropanamide,N-[1-[(acetyloxy)methyl]-2-phenylethyl]-a-(benzoylamino)- (9CI)
• CAS No: 112924-28-4
• MF: C₂₇H₂₈N₂O₄
• MW: 444.522227287292
• CID: 207597
• Update Time: 2024-01-26

Benzenepropanamide,N-[1-[(acetyloxy)methyl]-2-phenylethyl]-a-(benzoylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-[1-[(acetyloxy)methyl]-2-phenylethyl]-a-(benzoylamino)- (9CI)
• Anomalamide
• Benzenepropanamide, N-[1-[(acetyloxy)methyl]-2-phenylethyl]-α-(benzoylamino)- (9CI)

• Inchi： 1S/C27H28N2O4/c1-20(30)33-19-24(17-21-11-5-2-6-12-21)28-27(32)25(18-22-13-7-3-8-14-22)29-26(31)23-15-9-4-10-16-23/h2-16,24-25H,17-19H2,1H3,(H,28,32)(H,29,31)
• InChI Key： VZPAURMDJZOGHU-UHFFFAOYSA-N
• SMILES： C1(CC(NC(=O)C2=CC=CC=C2)C(NC(COC(C)=O)CC2=CC=CC=C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 716.1±60.0 °C(Predicted)
• PSA: 52.54
• pka: 13.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Dendroviguiera sylvatica